Cas no 1807004-22-3 (Methyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxylate
• CAS No: 1807004-22-3
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4887722
• Update Time: 2025-08-05

Methyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxylate

• Inchi： 1S/C9H9F2NO4/c1-15-8-6(13)5(7(10)11)4(3-12-8)9(14)16-2/h3,7,13H,1-2H3
• InChI Key： CPSFQRFQJNMHQP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=NC=C1C(=O)OC)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.3
• Topological Polar Surface Area: 68.6

Additional information on Methyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxylate

Methyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxylate (CAS No. 1807004-22-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxylate, identified by its CAS number 1807004-22-3, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its versatile applications in the synthesis of bioactive molecules. The presence of multiple functional groups, including a difluoromethyl moiety, a hydroxyl group, and a methoxy group, makes it a compelling candidate for further derivatization and exploration in drug discovery.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. Recent studies have highlighted the role of difluorinated compounds in developing next-generation therapeutics, particularly in the treatment of oncological and inflammatory diseases. The incorporation of this moiety into the pyridine core of Methyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxylate suggests its potential utility in designing novel pharmacophores with enhanced biological activity.

In addition to the difluoromethyl group, the hydroxyl and methoxy substituents contribute to the compound's reactivity and functionality. These groups can serve as points for further chemical modification, enabling the synthesis of a wide array of derivatives with tailored properties. The hydroxyl group, for instance, can participate in hydrogen bonding interactions, which are crucial for receptor binding and drug efficacy. Meanwhile, the methoxy group can influence electronic distribution and stereochemistry, further fine-tuning the pharmacological profile of resulting compounds.

The pyridine core itself is a privileged scaffold in drug discovery, known for its ability to interact with various biological targets due to its aromaticity and heteroatom richness. Methyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxylate leverages these properties, making it a promising building block for synthesizing small molecules with therapeutic potential. Recent advancements in computational chemistry have enabled more efficient virtual screening and design of such intermediates, streamlining the drug development process.

One of the most exciting applications of this compound is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular pathways, making them attractive targets for therapeutic intervention. The structural features of Methyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxylate align well with those required for potent kinase inhibition. For instance, the difluoromethyl group can improve binding affinity by enhancing hydrophobic interactions with the kinase active site. Additionally, the hydroxyl and methoxy groups can engage in specific hydrogen bonding or other non-covalent interactions, further stabilizing the enzyme-inhibitor complex.

Recent publications have demonstrated the utility of related pyridine derivatives in developing inhibitors for kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These studies have shown that incorporating fluorinated moieties into pyridine-based scaffolds can lead to significant improvements in potency and selectivity. Methyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxylate holds promise as a precursor for such inhibitors, offering a scaffold that can be readily modified to target specific kinases involved in cancer and other diseases.

The compound's potential extends beyond kinase inhibition. Its structural motifs are also found in other bioactive molecules targeting receptors and enzymes involved in metabolic disorders, neurodegenerative diseases, and infectious diseases. The ability to modify its functional groups allows chemists to explore diverse chemical space, increasing the likelihood of discovering novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, Methyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxylate (CAS No. 1807004-22-3) is a multifaceted intermediate with significant potential in pharmaceutical synthesis. Its unique combination of functional groups makes it an ideal candidate for designing next-generation drugs targeting various diseases. As research continues to uncover new applications for this compound and related derivatives, its importance in medicinal chemistry is likely to grow even further.